Cas no 19060-10-7 (Propanal,3,3-dimethoxy-)

Propanal,3,3-dimethoxy- (CAS 10450-54-1) is a versatile aldehyde compound featuring two methoxy groups at the 3-position. Its structure combines the reactivity of an aldehyde functional group with the stability imparted by the dimethoxy substitution, making it a valuable intermediate in organic synthesis. This compound is particularly useful in the preparation of heterocyclic compounds, pharmaceuticals, and fine chemicals due to its ability to participate in condensation, reduction, and nucleophilic addition reactions. The dimethoxy groups enhance its solubility in polar organic solvents, facilitating its use in various reaction conditions. Its consistent purity and well-defined reactivity profile make it a reliable choice for research and industrial applications.
Propanal,3,3-dimethoxy- structure
Propanal,3,3-dimethoxy- structure
Product Name:Propanal,3,3-dimethoxy-
CAS No:19060-10-7
MF:C5H10O3
MW:118.131102085114
CID:221843
PubChem ID:29398
Update Time:2025-05-20

Propanal,3,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Propanal,3,3-dimethoxy-
    • 3,3-dimethoxypropanal
    • 3,3-dimethoxypropional
    • 3,3-Dimethoxypropionaldehyde
    • MALONAL,3,3-DIMETHYL ACETAL
    • malonaldehyde dimethyl acetal
    • Propanal,3,3-dimethoxy
    • DTXSID90172543
    • EN300-75641
    • 3,3-dimethoxy-propionaldehyde
    • MALONAL, 3,3-DIMETHYL ACETAL
    • KXVQJIFNPZJOTG-UHFFFAOYSA-N
    • BRN 0635893
    • 19060-10-7
    • SCHEMBL2854937
    • Propanal, 3,3-dimethoxy-
    • Inchi: 1S/C5H10O3/c1-7-5(8-2)3-4-6/h4-5H,3H2,1-2H3
    • InChI Key: KXVQJIFNPZJOTG-UHFFFAOYSA-N
    • SMILES: O(C)C(CC=O)OC

Computed Properties

  • Exact Mass: 118.06300
  • Monoisotopic Mass: 118.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 58.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.0889 (rough estimate)
  • Boiling Point: 160.67°C (rough estimate)
  • Flash Point: 39.9°C
  • Refractive Index: 1.4056 (estimate)
  • PSA: 35.53000
  • LogP: 0.19430

Propanal,3,3-dimethoxy- Customs Data

  • HS CODE:2912499000
  • Customs Data:

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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Propanal,3,3-dimethoxy- Production Method

Propanal,3,3-dimethoxy- Related Literature

  • 1. π-Allyltricarbonyliron lactone complexes in synthesis: application to the synthesis of the β-lactam antibiotic (+)-thienamycin
    Simon T. Hodgson,David M. Hollinshead,Steven V. Ley J. Chem. Soc. Chem. Commun. 1984 494
  • 2. 572. Dithiols. Part VIII. Polymethoxy-dithiols
    L. W. C. Miles,L. N. Owen J. Chem. Soc. 1950 2934

Additional information on Propanal,3,3-dimethoxy-

Professional Introduction to Propanal,3,3-dimethoxy- (CAS No. 19060-10-7)

Propanal,3,3-dimethoxy-, with the chemical formula C₆H₁₂O₃, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure features three methoxy groups attached to a propanal backbone, making it a versatile intermediate in synthetic chemistry. This compound has garnered attention due to its potential applications in drug development, agrochemical synthesis, and specialty chemical manufacturing. The unique arrangement of functional groups in Propanal,3,3-dimethoxy- allows for diverse chemical modifications, which are critical for designing novel molecular architectures with tailored biological activities.

The synthesis of Propanal,3,3-dimethoxy- typically involves multi-step organic reactions, including alkylation and oxidation processes. Advanced synthetic methodologies have been developed to enhance yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly routes to produce this compound, aligning with global efforts toward sustainable chemistry.

In the pharmaceutical domain, Propanal,3,3-dimethoxy- serves as a key precursor in the synthesis of various bioactive molecules. Its structural framework is conducive to modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. Researchers have explored its utility in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The methoxy groups provide handles for further functionalization, allowing chemists to fine-tune the pharmacokinetic profiles of candidate drugs.

Moreover, the compound has shown promise in agrochemical research. Derivatives of Propanal,3,3-dimethoxy- have been investigated for their potential as intermediates in the synthesis of pesticides and herbicides. The ability to modify its structure enables the creation of compounds with targeted activity against specific pests while minimizing environmental impact. This aligns with the growing demand for greener agricultural practices worldwide.

The analytical characterization of Propanal,3,3-dimethoxy- is another critical aspect of its study. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and purity. These methods provide detailed insights into its molecular structure and dynamics, which are essential for understanding its reactivity and biological interactions.

Recent research has also highlighted the role of Propanal,3,3-dimethoxy- in material science. Its incorporation into polymer matrices has been explored for developing novel materials with enhanced mechanical properties and thermal stability. These advancements underscore the compound's versatility beyond traditional pharmaceuticals and agrochemical applications.

The industrial production of Propanal,3,3-dimethoxy- is another area of active development. Process optimization efforts focus on improving scalability while maintaining cost-effectiveness and safety standards. Continuous flow chemistry has emerged as a promising approach for synthesizing this compound efficiently on an industrial scale. This methodology not only enhances production efficiency but also reduces waste generation.

Future directions in the study of Propanal,3,3-dimethoxy- include exploring its role in drug discovery through computational modeling and high-throughput screening assays. These approaches can accelerate the identification of novel therapeutic agents derived from this scaffold. Additionally, green chemistry principles are being integrated into its synthesis to minimize hazardous byproducts and energy consumption.

In conclusion,Propanal,CAS No 19060-10-7, is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable building block for pharmaceuticals、agrochemicals、and advanced materials。Ongoing research continues to uncover new applications for this compound,underscoring its importance in modern chemistry and related fields.

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